Cas no 1379014-57-9 (3,3-difluorocyclopentanecarbonitrile)
1379014-57-9 structure
Product Name:3,3-difluorocyclopentanecarbonitrile
CAS No:1379014-57-9
MF:C6H7F2N
MW:131.123288393021
MDL:MFCD18909235
CID:1005923
PubChem ID:71700025
Update Time:2025-04-20
3,3-difluorocyclopentanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3,3-difluorocyclopentanecarbonitrile
- 3,3-difluorocyclopentane-1-carbonitrile
- A886368
- EN300-196602
- STKFQATVJLFZCG-UHFFFAOYSA-N
- Cyclopentanecarbonitrile, 3,3-difluoro-
- 1379014-57-9
- DB-228431
- DTXSID60856641
- C6H7F2N
- SCHEMBL15137978
- MFCD18909235
- AKOS025395950
- F18445
-
- MDL： MFCD18909235
- Inchi： 1S/C6H7F2N/c7-6(8)2-1-5(3-6)4-9/h5H,1-3H2
- InChI Key： STKFQATVJLFZCG-UHFFFAOYSA-N
- SMILES： FC1(CCC(C#N)C1)F
Computed Properties
- Exact Mass: 131.05471
- Monoisotopic Mass: 131.05465555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
3,3-difluorocyclopentanecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM294525-1g |
3,3-Difluorocyclopentanecarbonitrile |
1379014-57-9 | 95% | 1g |
$1085 | 2021-06-15 | |
| Chemenu | CM294525-1g |
3,3-Difluorocyclopentanecarbonitrile |
1379014-57-9 | 95% | 1g |
$1085 | 2023-01-19 | |
| abcr | AB495103-250 mg |
3,3-Difluorocyclopentanecarbonitrile; . |
1379014-57-9 | 250MG |
€553.00 | 2022-03-01 | ||
| abcr | AB495103-1 g |
3,3-Difluorocyclopentanecarbonitrile; . |
1379014-57-9 | 1g |
€1,048.00 | 2022-03-01 | ||
| eNovation Chemicals LLC | D516285-250mg |
3,3-difluorocyclopentanecarbonitrile |
1379014-57-9 | 95% | 250mg |
$255 | 2024-06-05 | |
| eNovation Chemicals LLC | D516285-500mg |
3,3-difluorocyclopentanecarbonitrile |
1379014-57-9 | 95% | 500mg |
$350 | 2024-06-05 | |
| eNovation Chemicals LLC | D516285-1g |
3,3-difluorocyclopentanecarbonitrile |
1379014-57-9 | 95% | 1g |
$588 | 2024-06-05 | |
| TRC | D131940-10mg |
3,3-difluorocyclopentanecarbonitrile |
1379014-57-9 | 10mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D131940-50mg |
3,3-difluorocyclopentanecarbonitrile |
1379014-57-9 | 50mg |
$ 230.00 | 2022-06-05 | ||
| TRC | D131940-100mg |
3,3-difluorocyclopentanecarbonitrile |
1379014-57-9 | 100mg |
$ 340.00 | 2022-06-05 |
3,3-difluorocyclopentanecarbonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1379014-57-9)3,3-difluorocyclopentanecarbonitrile
Order Number:A886368
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:18
Price ($):747.0
Email:sales@amadischem.com
3,3-difluorocyclopentanecarbonitrile Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1379014-57-9)3,3-difluorocyclopentanecarbonitrile
Purity:99%
Quantity:1g
Price ($):747.0